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Compound of Interest

Compound Name: Ethyl acetimidate

Cat. No.: B086521

Introduction

Ethyl acetimidate hydrochloride, also known as ethyl ethanimidate hydrochloride, is a
valuable reagent in organic and bio-organic chemistry. It is a Pinner salt, typically synthesized
via the Pinner reaction, which involves the acid-catalyzed reaction of a nitrile (acetonitrile) with
an alcohol (ethanol).[1][2][3] This compound serves as a crucial precursor for the synthesis of
amidines.[2][4][5] In biochemistry and drug development, it is widely used as a chemical
modification agent to amidinate primary amine groups on proteins, such as lysine residues.[6]
[7][8] This modification is useful for studying protein structure and function, preparing
bioconjugates, and developing antibody-drug conjugates (ADCs).[9][10]

Ethyl acetimidate hydrochloride is a white to light yellow crystalline powder that is sensitive to
moisture.[6][7] Proper handling and storage under anhydrous conditions are essential to
maintain its reactivity.[4]

Chemical and Physical Properties

The key properties of ethyl acetimidate hydrochloride are summarized in the table below for
quick reference.
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Property Value

CAS Number 2208-07-3[11]

Molecular Formula C4H10CINO[6][11]

Molecular Weight 123.58 g/mol [6]

Appearance White to light yellow crystalline powder[6][7]
Melting Point 112-114 °CI[6][7]

Solubility Soluble in water (50 mg/mL)[6][11]

Room temperature, under inert atmosphere,
Storage _ .
moisture sensitive[6][11][12]

Synthesis Protocol: Pinner Reaction Using Acetyl
Chloride

This protocol describes a common and practical laboratory-scale synthesis of ethyl
acetimidate hydrochloride from acetonitrile and ethanol, using acetyl chloride to generate
hydrogen chloride in situ.[7][13][14][15] This method avoids the direct handling of corrosive
hydrogen chloride gas.
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Reactants

Acetonitrile (CH3CN) Ethanol (C2Hs0OH) Acetyl Chloride (CH3COCI)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Preparation and Use of Ethyl
Acetimidate Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086521#how-to-prepare-ethyl-acetimidate-
hydrochloride-for-laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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